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Introduction: ORM-10962 is a potent and highly selective inhibitor of the sodium-calcium

exchanger (NCX), a critical component in cellular calcium homeostasis.[1] Its efficacy in

modulating NCX activity has positioned it as a promising therapeutic candidate. However, a

crucial aspect of its preclinical evaluation is its selectivity profile against other ion channels to

anticipate potential off-target effects. This guide provides a comprehensive comparison of

ORM-10962's activity against a panel of key ion channels, supported by experimental data, to

aid researchers and drug development professionals in their assessment of this compound.

Unparalleled Selectivity for the Sodium-Calcium
Exchanger
ORM-10962 demonstrates exceptional selectivity for the NCX, with IC50 values of 55 nM for

the inward current and 67 nM for the outward current.[1][2] This high affinity for its primary

target is a key characteristic of its pharmacological profile. More importantly, extensive in vitro

studies have revealed that ORM-10962 exhibits minimal to no inhibitory activity against a broad
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range of other critical ion channels, even at concentrations significantly higher than its effective

dose for NCX inhibition.

Comparative Analysis of Off-Target Ion Channel
Activity
To contextualize the selectivity of ORM-10962, the following table presents its inhibitory effects

on various ion channels at a concentration of 1 µM. For comparative purposes, the table also

includes the IC50 or Ki values of well-established, potent inhibitors for each respective channel.

This data starkly illustrates the superior selectivity of ORM-10962.
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Ion Channel
Family

Specific
Channel

ORM-10962
Activity (at 1
µM)

Reference
Compound

Reference
Compound
Potency
(IC50/Ki)

Sodium

Channels
Nav1.5

No significant

effect[2]
Lidocaine ~17-20 µM[3]

Calcium

Channels
Cav1.2 (L-type)

No significant

effect[2]
Nifedipine ~16-22 nM[4][5]

Potassium

Channels
hERG (Kv11.1)

No significant

effect[2]
Astemizole ~0.9-4 nM[6][7]

Kv1.3 Not specified Margatoxin
~30-36 pM[8][9]

[10]

Kv1.5 (IKur)
No significant

effect[2]
DPO-1 ~0.31 µM

Kir2.1 (IK1)
No significant

effect[2]
Barium ~16-20 µM[11]

KCNQ2/3 (M-

current)
Not specified XE-991

~0.6 µM[12][13]

[14]

IKs
No significant

effect[2]
- -

Ito
No significant

effect[2]
- -

Other
Funny Current

(If/HCN4)

No significant

effect[15]
Ivabradine

~0.4-2.5 µM[16]

[17][18]

Na+/K+ Pump
No significant

effect[2]
- -

Experimental Protocols for Selectivity Profiling
The determination of ion channel selectivity is a critical step in preclinical safety pharmacology.

The data presented here for ORM-10962 and reference compounds are typically generated
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using the following established methodologies:

Whole-Cell Patch-Clamp Electrophysiology: This is the gold-standard technique for

characterizing the effects of a compound on ion channel function.

Cell Preparation: Stably transfected cell lines (e.g., HEK293 or CHO cells) expressing the

specific ion channel of interest are cultured and prepared for recording.

Electrode and Solution Preparation: A glass micropipette with a tip diameter of 1-2 µm is

filled with an internal solution that mimics the intracellular ionic composition. The external

solution is formulated to isolate the specific ionic current being measured.

Gigaohm Seal Formation: The micropipette is brought into contact with the cell membrane,

and gentle suction is applied to form a high-resistance "gigaohm" seal.

Whole-Cell Configuration: A brief pulse of suction is applied to rupture the cell membrane

under the pipette tip, establishing electrical and diffusive access to the cell's interior.

Voltage Clamp and Data Acquisition: The membrane potential is clamped at a specific

holding potential, and voltage steps are applied to elicit ionic currents through the channels

of interest. These currents are recorded in the absence (control) and presence of various

concentrations of the test compound (e.g., ORM-10962).

Data Analysis: The recorded currents are analyzed to determine the extent of inhibition by

the compound. Concentration-response curves are generated to calculate the IC50 value,

which is the concentration of the compound that inhibits 50% of the maximal current.

The following diagram illustrates the workflow for assessing the selectivity of a compound like

ORM-10962 against a panel of ion channels using the patch-clamp technique.
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Caption: A flowchart of the whole-cell patch-clamp workflow.
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Conclusion
The comprehensive selectivity profiling of ORM-10962 demonstrates its remarkable specificity

for the sodium-calcium exchanger. Its lack of significant activity against a wide array of other

critical ion channels, particularly at concentrations well above its therapeutic range for NCX

inhibition, underscores its favorable safety profile. This high degree of selectivity minimizes the

potential for off-target effects, making ORM-10962 a highly promising candidate for further

therapeutic development. The data presented in this guide provides a solid foundation for

researchers and clinicians to confidently evaluate the potential of ORM-10962 in their

respective fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.caymanchem.com/product/14582
https://www.selleckchem.com/products/xe991-dihydrochloride.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC7000430/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7000430/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7000430/
https://www.researchgate.net/publication/7293412_Properties_of_ivabradine-induced_block_of_HCN1_and_HCN4_pacemaker_channels
https://pmc.ncbi.nlm.nih.gov/articles/PMC3537762/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3537762/
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0053132
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0053132
https://www.benchchem.com/product/b15614163/docs#orm-10962-a-profile-of-high-selectivity-against-off-target-ion-channels
https://www.benchchem.com/product/b15614163/docs#orm-10962-a-profile-of-high-selectivity-against-off-target-ion-channels
https://www.benchchem.com/product/b15614163/docs#orm-10962-a-profile-of-high-selectivity-against-off-target-ion-channels
https://www.benchchem.com/product/b15614163/docs#orm-10962-a-profile-of-high-selectivity-against-off-target-ion-channels
https://www.benchchem.com/product/b15614163?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15614163?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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